Cas no 5167-62-4 (3-Butenenitrile,2-methylene-)

• Product Name: 3-Butenenitrile,2-methylene-
• CAS No: 5167-62-4
• MF: C₁₄H₆Br₂N₂O₈
• MW: 490.014042377472
• CID: 382987
• PubChem ID: 292977
• Update Time: 2025-04-19

3-Butenenitrile,2-methylene- Chemical and Physical Properties

Names and Identifiers

• 3-Butenenitrile,2-methylene-
• 3-bromo-4-(2-bromo-4-carboxy-6-nitrophenyl)-5-nitrobenzoic acid
• NSC-159254
• 2,2'-dibromo-6,6'-dinitrobiphenyl-4,4'-dicarboxylic acid
• DTXSID90303597
• NSC169213
• NSC159254
• NSC-169213
• 5167-62-4

• Inchi： 1S/C14H6Br2N2O8/c15-7-1-5(13(19)20)3-9(17(23)24)11(7)12-8(16)2-6(14(21)22)4-10(12)18(25)26/h1-4H,(H,19,20)(H,21,22)
• InChI Key： SJHFOGICWAUWQZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(=C1C1C(=CC(C(=O)O)=CC=1[N+](=O)[O-])Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 487.84898
• Monoisotopic Mass: 487.849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Density: 2.077
• Boiling Point: 584.1°Cat760mmHg
• Flash Point: 307.1°C
• Refractive Index: 1.72
• PSA: 160.88